1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 1-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C11H18N4O/c1-11(16)14-8-5-13(6-9-14)7-10-15-4-2-3-12-15/h2-4H,5-10H2,1H3
• InChI Key: HFYCDTAYVUMVOH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CCN2C=CC=N2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

“1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one” is a chemical compound that falls under the category of heterocyclic building blocks. It has an empirical formula of C10H17N3.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The compound also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 179.26.

Future Directions

The future directions for this compound could involve further investigation into its potential therapeutic benefits, particularly in the treatment of cardiovascular diseases. More research is needed to fully understand its mechanism of action and potential applications.